Cas no 956986-03-1 (1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 956986-03-1
• MF: C₁₇H₁₃ClN₂O
• MW: 296.75092291832
• MDL: MFCD03422334
• CID: 3032542
• PubChem ID: 4961726
• Update Time: 2025-07-18

1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-氯苄基)-3-苯基-1H-吡唑-4-甲醛
• 1-(2-chlorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde
• 1-[(2-chlorophenyl)methyl]-3-phenylpyrazole-4-carbaldehyde
• 1-[(2-chlorophenyl)methyl]-3-phenyl-1H-pyrazole-4-carbaldehyde
• BBL037545
• STK502417
• ALBB-001179
• AKOS000308632
• 956986-03-1
• VS-14249
• CS-0224282
• AB00730506-01
• Z57989316
• G19171
• EN300-11863
• MFCD03422334
• 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD03422334
• Inchi： 1S/C17H13ClN2O/c18-16-9-5-4-8-14(16)10-20-11-15(12-21)17(19-20)13-6-2-1-3-7-13/h1-9,11-12H,10H2
• InChI Key： PIGRCLIMEYDNAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 296.0716407Da
• Monoisotopic Mass: 296.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.9

1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde

1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 956986-03-1): A Comprehensive Overview

1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 956986-03-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde is composed of a pyrazole ring substituted with a 2-chlorophenylmethyl group and a phenyl group, with a carbaldehyde functional group at the 4-position. This intricate arrangement confers the molecule with specific chemical and biological properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde has also shown promising antitumor activity. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation.

The synthetic route to 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde has been extensively studied and optimized to improve yield and purity. One common approach involves the condensation of 2-chlorobenzaldehyde with phenylhydrazine to form the corresponding hydrazone, followed by cyclization in the presence of an acid catalyst to yield the pyrazole ring. Subsequent alkylation with 2-chlorobenzyl chloride and oxidation to introduce the carbaldehyde group completes the synthesis.

The physical properties of 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde, such as its melting point, solubility, and stability, have been well-characterized. These properties are essential for understanding its behavior in various experimental conditions and for optimizing its formulation in pharmaceutical applications. For example, its moderate solubility in organic solvents makes it suitable for use in solution-based assays and drug delivery systems.

In terms of safety and toxicity, preliminary studies suggest that 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde is relatively non-toxic at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for long-term use in humans. These assessments typically involve in vitro cytotoxicity tests and in vivo animal studies to evaluate potential adverse effects on various organ systems.

The potential applications of 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde extend beyond its direct therapeutic effects. For instance, it can serve as a valuable tool for studying biological processes such as inflammation and apoptosis. By using this compound as a probe or inhibitor, researchers can gain insights into the molecular mechanisms underlying these processes and identify new targets for drug development.

In conclusion, 1-(2-Chlorophenyl)methyl-3-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 956986-03-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further exploration and development. As research continues to uncover new aspects of its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.